Cas no 2137691-68-8 (2,2-Difluoro-3-(thiophen-2-ylmethoxy)propanoic acid)

• Product Name: 2,2-Difluoro-3-(thiophen-2-ylmethoxy)propanoic acid
• CAS No: 2137691-68-8
• MF: C₈H₈F₂O₃S
• MW: 222.209128379822
• CID: 5298199
• Update Time: 2025-11-01

2,2-Difluoro-3-(thiophen-2-ylmethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(thiophen-2-yl)methoxy]propanoic acid
• 2,2-Difluoro-3-(thiophen-2-ylmethoxy)propanoic acid
• Propanoic acid, 2,2-difluoro-3-(2-thienylmethoxy)-

• Inchi： 1S/C8H8F2O3S/c9-8(10,7(11)12)5-13-4-6-2-1-3-14-6/h1-3H,4-5H2,(H,11,12)
• InChI Key： TYUAILDJYDIVBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COCC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 1.5
• Topological Polar Surface Area: 74.8

Additional information on 2,2-Difluoro-3-(thiophen-2-ylmethoxy)propanoic acid

2,2-Difluoro-3-(thiophen-2-ylmethoxy)propanoic Acid

2,2-Difluoro-3-(thiophen-2-ylmethoxy)propanoic acid (CAS No: 2137691-68-8) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its difluorinated propanoic acid backbone and a thiophene-derived substituent, which confer it with distinctive electronic and steric properties. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it a valuable building block for various applications.

The synthesis of 2,2-difluoro-3-(thiophen-2-ylmethoxy)propanoic acid involves a combination of fluorination techniques and cross-coupling reactions. Researchers have explored the use of electrophilic fluorination strategies to introduce the two fluorine atoms at the second carbon position of the propanoic acid moiety. This step is critical as it significantly influences the compound's reactivity and stability. The thiophene ring is introduced via nucleophilic substitution or coupling reactions, ensuring high regioselectivity and yield.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The thiophene group is known for its ability to enhance bioavailability and pharmacokinetic properties in medicinal compounds. Recent studies have demonstrated that derivatives of 2,2-difluoro-3-(thiophen-2-ylmethoxy)propanoic acid exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings highlight its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2,2-difluoro-3-(thiophen-2-ylmethoxy)propanoic acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a candidate for use in nanotechnology and surface engineering. Researchers have investigated its interactions with gold surfaces, revealing strong adhesion properties due to the thiol group's affinity for metal surfaces.

The electronic properties of this compound are also being explored for applications in organic electronics. The presence of electron-withdrawing fluorine atoms and electron-donating thiophene groups creates a balance that can be advantageous in designing semiconducting materials. Recent computational studies have predicted that derivatives of this compound could exhibit favorable charge transport properties, making them suitable for use in organic field-effect transistors (OFETs).

From an environmental standpoint, the synthesis and application of 2,2-difluoro-3-(thiophen-2-ylmethoxy)propanoic acid are being evaluated for their sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For instance, catalytic fluorination methods using transition metal catalysts have been developed to enhance reaction efficiency while reducing hazardous byproducts.

In conclusion, 2,2-difluoro-3-(thiophen-2-ylmethoxy)propanoic acid (CAS No: 2137691-68-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for innovation in drug discovery, materials science, and sustainable chemistry.